N'-({2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methylene)-3-methylbenzohydrazide
N'-({2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methylene)-3-methylbenzohydrazide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0920849
InChI:
InChI=1S/C22H20F3N3O/c1-14-6-4-7-17(10-14)21(29)27-26-13-18-11-15(2)28(16(18)3)20-9-5-8-19(12-20)22(23,24)25/h4-13H,1-3H3,(H,27,29)/b26-13-
SMILES:
CC1=CC=CC(=C1)C(=O)NN=CC2=C(N(C(=C2)C)C3=CC=CC(=C3)C(F)(F)F)C
Molecular Formula:
C22H20F3N3O
Molecular Weight:
399.4 g/mol
N'-({2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methylene)-3-methylbenzohydrazide
CAS No.:
Cat. No.: VC0920849
Molecular Formula: C22H20F3N3O
Molecular Weight: 399.4 g/mol
* For research use only. Not for human or veterinary use.
![N'-({2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methylene)-3-methylbenzohydrazide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C22H20F3N3O |
|---|---|
| Molecular Weight | 399.4 g/mol |
| IUPAC Name | N-[(Z)-[2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]pyrrol-3-yl]methylideneamino]-3-methylbenzamide |
| Standard InChI | InChI=1S/C22H20F3N3O/c1-14-6-4-7-17(10-14)21(29)27-26-13-18-11-15(2)28(16(18)3)20-9-5-8-19(12-20)22(23,24)25/h4-13H,1-3H3,(H,27,29)/b26-13- |
| Standard InChI Key | PNSMNZUZXVFVJF-ZMFRSBBQSA-N |
| Isomeric SMILES | CC1=CC(=CC=C1)C(=O)N/N=C\C2=C(N(C(=C2)C)C3=CC=CC(=C3)C(F)(F)F)C |
| SMILES | CC1=CC=CC(=C1)C(=O)NN=CC2=C(N(C(=C2)C)C3=CC=CC(=C3)C(F)(F)F)C |
| Canonical SMILES | CC1=CC(=CC=C1)C(=O)NN=CC2=C(N(C(=C2)C)C3=CC=CC(=C3)C(F)(F)F)C |
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